![molecular formula C5H2Cl2N4 B1300590 3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine CAS No. 33050-38-3](/img/structure/B1300590.png)
3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine
Overview
Description
3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound with the CAS Number: 33050-38-3 . It has a molecular weight of 189 and its IUPAC name is 3,6-dichloro [1,2,4]triazolo [4,3-b]pyridazine . It is a solid substance .
Synthesis Analysis
The synthesis of this compound involves several steps . The substituted acetophenones are added to a round bottom flask equipped with a magnetic stir at room temperature. The mixture is heated and stirred under reflux for 2-10 hours. After the reaction is completed, the reaction mixture is cooled down to room temperature, and water and ammonium hydroxide solution (25%) are added until the medium pH becomes 8 .Molecular Structure Analysis
The InChI Code of this compound is 1S/C5H2Cl2N4/c6-3-1-2-4-8-9-5 (7)11 (4)10-3/h1-2H . The InChI key is YHVQNULRPMZYEO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Biological Properties and Structural Analysis
Pyridazine derivatives like 3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine have demonstrated significant biological properties, such as anti-tumor and anti-inflammatory activities. These compounds have been synthesized and characterized using various spectroscopic techniques, and their structures have been confirmed through X-ray diffraction techniques. Density Functional Theory (DFT) calculations are used to compare theoretical and experimental results, with special focus on quantum chemical parameters. These analyses are crucial in understanding the biological activities of these compounds (Sallam et al., 2021).
Antitubulin Agents and Antiproliferative Activity
Some this compound derivatives have been designed as antitubulin agents, displaying potent antiproliferative activity against various cancer cell lines. These compounds inhibit tubulin polymerization and disrupt tubulin microtubule dynamics, effectively arresting cell cycle progression at the G2/M phase. This makes them potential candidates for cancer therapeutics (Xu et al., 2016).
Antiviral Properties
Some newly synthesized triazolo[4,3-b]pyridazine derivatives have shown promising antiviral activity against the hepatitis A virus (HAV). These findings are significant for the development of new antiviral drugs, especially for HAV which is a concern in many parts of the world (Shamroukh & Ali, 2008).
Use in High-Energy Materials
Bicyclic fused [1,2,4]triazolo[4,3-b]pyridazines have been used to construct new low-sensitivity high-energy materials. These compounds possess significant detonation velocities and pressures, making them suitable for applications in high-energy materials with reduced sensitivity (Chen et al., 2021).
Cytotoxic Activities
Some this compound derivatives have been evaluated for their cytotoxic activities against various cancer cell lines, including Acute Lymphoblastic Leukemia and human breast adenocarcinoma. These studies are crucial in identifying new compounds with potential for cancer treatment (Mamta et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine is a nitrogen-containing heterocyclic compound . It has been found to exhibit antibacterial activity , suggesting that its primary targets are likely bacterial cells.
Mode of Action
Given its antibacterial activity , it may interact with bacterial proteins or enzymes, disrupting their normal function and leading to bacterial cell death
Biochemical Pathways
Given its antibacterial activity , it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or DNA replication
Pharmacokinetics
Its physicochemical properties, such as its molecular weight (18900) and solubility, suggest that it may have good bioavailability .
Result of Action
The primary result of the action of this compound is its antibacterial activity . Some compounds in this class have shown moderate to good antibacterial activities against both Gram-positive and Gram-negative bacterial strains . .
Biochemical Analysis
Biochemical Properties
3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to exhibit inhibitory activity against certain enzymes, which can affect biochemical pathways and cellular processes. The nature of these interactions often involves binding to the active sites of enzymes, thereby inhibiting their activity .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, studies have shown that this compound can induce cytotoxic effects in certain cancer cell lines, leading to cell death. This is achieved through the modulation of signaling pathways that control cell proliferation and apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their activity. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins. These molecular interactions are crucial for understanding the compound’s biochemical and cellular effects .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific storage conditions, but its activity can decrease over time due to degradation. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibiting tumor growth in cancer models. At higher doses, toxic or adverse effects can be observed, including damage to healthy tissues and organs. These threshold effects are crucial for determining the safe and effective dosage range for potential therapeutic applications .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound can affect metabolic flux and alter metabolite levels, which can have downstream effects on cellular function. Understanding these metabolic pathways is essential for predicting the compound’s pharmacokinetics and potential interactions with other drugs .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. The compound’s distribution can affect its efficacy and toxicity, making it important to study these processes in detail .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization can influence its interactions with biomolecules and its overall biochemical effects. Understanding the subcellular distribution of this compound can provide insights into its mechanism of action and potential therapeutic applications .
Properties
IUPAC Name |
3,6-dichloro-[1,2,4]triazolo[4,3-b]pyridazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N4/c6-3-1-2-4-8-9-5(7)11(4)10-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHVQNULRPMZYEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NN=C2Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363257 | |
Record name | 3,6-dichloro[1,2,4]triazolo[4,3-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33050-38-3 | |
Record name | 3,6-dichloro[1,2,4]triazolo[4,3-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,6-Dichloro[1,2,4]triazolo[4,3-b]pyridazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.